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Compound of Interest

Compound Name: 5-Methylazepan-4-ol hydrochloride
Cat. No.: B8025379
Get Quote

Executive Summary & Strategic Value

1-Methylazepan-4-one hydrochloride (CAS: 19869-42-2) is a critical seven-membered
heterocyclic building block.[1] It serves as a homologue to tropinone and is a privileged scaffold
in the synthesis of CNS-active agents (e.g., antihistamines, serotonin antagonists) and kinase
inhibitors (e.g., Balanol analogues).

While the hydrochloride salt offers superior shelf-stability compared to the volatile and
oxidation-prone free base, it presents a "solubility-reactivity paradox" in synthesis.[1] The salt is
insoluble in the ether/THF conditions required for organometallics and acidic enough to quench
nucleophiles.

This guide provides field-proven protocols to navigate these challenges, focusing on Reductive
Amination (library synthesis) and Grignard Addition (core diversification), ensuring high
reproducibility and yield.

Chemical Profile & Handling
Physical Properties
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Property Data Notes
1-Methylazepan-4-one

IUPAC Name
hydrochloride

CAS Number 19869-42-2

Formula C7H13NOJ[1][2] - HCI

MW 163.65 g/mol Free base MW: 127.19
White to off-white crystalline )

Appearance ] Hygroscopic
solid

Solubility Water, Methanol, DMSO Insoluble in Et20, Hexanes

o ] Protonated tertiary amine (pKa
Acidity pH ~4-5 (10% aq.[1] solution)

~10)

The "Salt Decision" Matrix

The critical first step in any workflow involving this reagent is determining whether to use the

salt directly or isolate the free base.
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Starting Material:

1-Methylazepan-4-one HCI

Identify Reaction Class

Mild Conditions Strong Nucleophiles

Acid-Tolerant / Buffered Base-Sensitive / Organometallic

(e.g., Reductive Amination) (e.g., Grignard, Wittig)

Direct Use + Buffer Mandatory Free-Basing
(Add DIPEA/TEA in situ) (DCM/NaOH Extraction)
Proceed to Protocol A Proceed to Protocol B

Click to download full resolution via product page

Figure 1: Decision matrix for handling 1-Methylazepan-4-one HCI based on downstream
chemistry.

Protocol A: Reductive Amination (Direct Method)

Application: Synthesis of secondary/tertiary amines for SAR libraries. Rationale: The in situ
neutralization method avoids the instability of the free base oil. We utilize Sodium
Triacetoxyborohydride (STAB) for its selectivity toward imines over ketones.[1]

Reagents

¢ 1-Methylazepan-4-one HCI (1.0 equiv)[1]
e Amine partner (1.1 equiv)[1]

¢ Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]
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o DIPEA (N,N-Diisopropylethylamine) (1.0 equiv)[1]
e Acetic Acid (AcOH) (1.0 equiv, catalytic promoter)[3]

e Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[1]

Step-by-Step Methodology

o Salt Neutralization (In Situ):

o To a reaction vial, add 1-Methylazepan-4-one HCI (1.0 equiv) and DCE (0.2 M
concentration).

o Add DIPEA (1.0 equiv) and stir for 10 minutes. Observation: The suspension may not fully
clear, but the free base is being liberated into solution.

e Imine Formation:
o Add the amine partner (1.1 equiv) and Acetic Acid (1.0 equiv).
o Stir at Room Temperature (RT) for 1-2 hours.

o Self-Validating Checkpoint: Pull a 50 pL aliquot. Run LCMS. Look for the imine mass
[M+H]* = (MW _ketone + MW_amine - 18).[1] If only ketone is present, heat to 40°C or add
4A molecular sieves.

e Reduction:
o Cool the mixture to 0°C (ice bath).
o Add STAB (1.5 equiv) portion-wise to control mild exotherm.[1]
o Allow to warm to RT and stir overnight (12-16 h).
e Quench & Workup:
o Quench with saturated ag.[1] NaHCOs (gas evolution will occur).[1]

o Extract with DCM (3x).[1]
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o Dry organics over Na2SOa4 and concentrate.[4]
Troubleshooting:

o Low Conversion: If the amine partner is sterically hindered, switch from STAB to NaCNBH3
(stronger, toxic) in MeOH, but ensure pH is adjusted to ~6.

o Polyamination: Use a larger excess of the amine partner if the product is a secondary amine
to prevent tertiary amine formation.

Protocol B: Grighard Addition (Via Free Base)

Application: Introduction of aryl/alkyl groups to form tertiary alcohols (common in receptor
modulators).[1] Rationale: The HCI salt will instantly protonate and destroy 1 equivalent of
Grignard reagent. The free base must be isolated immediately prior to use to prevent
dimerization/oxidation.

Reagents
¢ 1-Methylazepan-4-one HCI[1][5][6]

e Grignard Reagent (R-MgBr, 1.5-2.0 equiv)[1]
e Solvents: DCM (for extraction), Anhydrous THF (for reaction)

o Base: 1N NaOH or sat.[1] NazCOs

Step-by-Step Methodology
Phase 1: Isolation of Free Base (The "Fresh" Rule)

e Dissolve the HCI salt in a minimum amount of water.

Basify to pH >10 using 1N NaOH. Observation: The solution will turn cloudy/oily.

Extract immediately with DCM (3x).[1]

Dry combined organics over MgSOa (avoid acidic silica).[1]

Concentrate under reduced pressure at <30°C.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.ias.ac.in/article/fulltext/jcsc/135/0050
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://www.chemscene.com/product/19869-42-2.html
https://cymitquimica.com/products/10-F069080/19869-42-2/1-methylazepan-4-one-hydrochloride/
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://pubchem.ncbi.nlm.nih.gov/compound/10197846
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8025379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Critical Step: Azeotrope the resulting oil twice with anhydrous THF to remove trace water.
Proceed immediately to Phase 2.

Phase 2: Nucleophilic Addition
o Setup: Dissolve the fresh free base oil in Anhydrous THF (0.5 M) under Nitrogen/Argon.

e Cooling: Cool the solution to -78°C (Acetone/Dry Ice). Causality: Low temperature prevents
enolization of the ketone and side-reactions at the tertiary amine.

o Addition: Add Grignard reagent dropwise over 20 minutes.
e Equilibration: Stir at -78°C for 1 hour, then slowly warm to 0°C.
e Quench: Pour the reaction mixture into cold saturated NH4Cl solution.

o Purification: Extract with EtOAc. The tertiary alcohol product is often more polar; purify via
column chromatography (DCM/MeOH/NHs gradient).

Analytical Quality Control

To ensure scientific integrity, verify the product using these specific markers:
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Expectation

Expectation

Technique Marker ] ]
(Success) (Failure/lmpurity)
Reductive Amination:
Multiplet at ~2.8-3.5 Sharp singlet at ~2.4
H NMR C4-H (Geminal to ppm.[1] Grignard: ppm (N-Me) indicates
OH/Amine) Disappearance of unreacted starting
alpha-protons of material.[1]
ketone (~2.5 ppm).[1]
Disappearance of )
Persistence of 1710
IR C=0 Stretch strong band at
cm~t band.[1]
~1700-1710 cm~1.[1]
Mass shift Mass of 128 (Free
LCMS [M+H]* corresponding to base) or hydrolysis

product.

products.

Visualizing the Reductive Amination Workflow

2. Imine Formation

1.
(DIPEA/DCE)

Y

(ACOH, 1-2h)

3. Reduction 4. Workup
(STAB, 0°C -> RT) (NaHCO3 Quench)

Click to download full resolution via product page

Figure 2: Workflow for the reductive amination of 1-Methylazepan-4-one HCI.
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(Foundational protocol for STAB reduction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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